Cas no 2094192-86-4 (1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one)

• Product Name: 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one
• CAS No: 2094192-86-4
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5408304
• PubChem ID: 121582239
• Update Time: 2025-06-15

1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[1-(Phenylmethyl)-1H-1,2,4-triazol-5-yl]-4-morpholinyl]-2-propen-1-one
• 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one

• Inchi： 1S/C16H18N4O2/c1-2-15(21)19-8-9-22-11-14(19)16-17-12-18-20(16)10-13-6-4-3-5-7-13/h2-7,12,14H,1,8-11H2
• InChI Key： UXJUUWBNCGBBGP-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1C1N(CC2=CC=CC=C2)N=CN=1)(=O)C=C

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.2±60.0 °C(Predicted)
• pka: 2.94±0.50(Predicted)

Additional information on 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one

Comprehensive Overview of 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one (CAS No. 2094192-86-4)

The compound 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one (CAS No. 2094192-86-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzyl-substituted 1,2,4-triazole core linked to a morpholine ring via a propenone bridge, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antifungal agent, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one has surged due to their role in addressing antimicrobial resistance (AMR) – a global health priority. The 1,2,4-triazole moiety is known for its bioisosteric properties, often enhancing pharmacokinetic profiles in drug candidates. This compound's morpholine component further contributes to improved solubility, a critical factor in modern drug design where "beyond Rule of 5" molecules are increasingly explored.

Synthetic accessibility of CAS 2094192-86-4 has become a hot topic in organic chemistry forums, with researchers debating optimal routes for introducing the propenone functionality while preserving stereochemical integrity. The compound's α,β-unsaturated ketone segment offers potential for Michael addition reactions, making it valuable for combinatorial chemistry approaches. Recent publications highlight its utility in creating fragment-based drug discovery libraries, particularly for protein-protein interaction targets.

From a commercial perspective, 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one represents an important building block in the fine chemicals market. Suppliers emphasize its stability under standard storage conditions (typically 2-8°C under inert atmosphere), with HPLC purity often exceeding 98%. The growing interest in covalent inhibitors in drug development has further increased demand for such electrophilic scaffolds, as evidenced by patent filings from major pharmaceutical companies.

Environmental considerations in chemical synthesis have put atom-economical derivatives like this compound in the spotlight. Its molecular architecture allows for multiple points of diversification while maintaining relatively low molecular weight (MW 326.38 g/mol), addressing industry needs for lead optimization with improved ligand efficiency. Computational chemistry studies suggest favorable ADMET properties for analogs derived from this scaffold, particularly regarding blood-brain barrier permeability.

The 1,2,4-triazole-morpholine hybrid structure has shown particular promise in CNS drug development, coinciding with increased research investment in neurological disorders. Structure-activity relationship (SAR) studies indicate that the benzyl group at the triazole N1 position provides optimal steric and electronic effects for target engagement. This aligns with current medicinal chemistry strategies focusing on privileged structures that balance potency and selectivity.

Analytical characterization of 2094192-86-4 typically involves advanced techniques including LC-MS, ¹H/¹³C NMR, and X-ray crystallography for polymorph identification. The compound's chromatographic behavior has been extensively documented, with reverse-phase HPLC methods using C18 columns proving most effective for purity analysis. These protocols are crucial for quality control in GMP-compliant production environments.

Emerging applications in materials science have expanded the utility of this compound beyond life sciences. Its conjugated system shows interesting photophysical properties, with potential as a fluorescent probe or organic semiconductor component. Researchers are investigating its use in metal-organic frameworks (MOFs) for catalytic applications, leveraging both the triazole's coordinating ability and the morpholine's hydrogen-bonding capacity.

From a regulatory standpoint, 1-3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-ylprop-2-en-1-one currently falls outside major chemical control lists, facilitating its use in international research collaborations. However, proper risk assessment protocols should always be followed during handling, particularly regarding potential skin sensitization from the α,β-unsaturated carbonyl group. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) requirements.

The future research trajectory for this compound appears promising, with several preclinical candidates containing its core structure entering development pipelines. Its synthetic versatility positions it as a key player in the growing field of fragment-based drug discovery, where efficient exploration of chemical space is paramount. As computational de novo design tools become more sophisticated, demand for such well-characterized building blocks will likely increase.